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Compound of Interest

Compound Name: 1-Aminohex-5-en-3-ol

Cat. No.: B15165726 Get Quote

Essential Safety and Handling of 1-Aminohex-5-
en-3-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Aminohex-5-en-3-ol. Adherence to these procedures is essential for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 1-Aminohex-5-en-3-ol is not readily available,

data from structurally similar unsaturated amino alcohols, such as 1-aminohex-5-yn-3-ol,

indicate significant potential hazards. These include severe skin and eye irritation or corrosion,

harm if swallowed, and respiratory tract irritation.[1][2] Therefore, a conservative approach to

personal protection is mandatory.

Minimum PPE Requirements:
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.[2][3]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[4]

Prevents skin contact which

can lead to irritation or burns.

[4]

Body Protection
Flame-resistant lab coat,

buttoned, and long pants.[3][5]

Protects skin from accidental

spills and splashes.

Footwear
Closed-toe, closed-heel shoes.

[3][6]
Prevents exposure from spills.

Respiratory
Use in a well-ventilated area or

a chemical fume hood.[4][7][8]

Minimizes inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.[2]

Assemble all necessary equipment and reagents.

Don all required PPE as specified in the table above.

2. Handling:

Conduct all manipulations of 1-Aminohex-5-en-3-ol within the fume hood.

Avoid direct contact with skin, eyes, and clothing.[2]

Use appropriate tools (e.g., spatulas, pipettes) for transferring the chemical.

Keep containers tightly closed when not in use.
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3. In Case of a Spill:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, follow your institution's emergency procedures.

4. First Aid:

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[9]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.[9]

Disposal Plan
All waste containing 1-Aminohex-5-en-3-ol must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Dispose of the hazardous waste through your institution's designated chemical waste

disposal program.[2][9] Do not pour down the drain.
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en-3-ol
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Workflow for Safe Handling of 1-Aminohex-5-en-3-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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